3-(Acetylaminomethyl)-4-methoxyaniline

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• SMILES: CC(=O)NCC1=C(C=CC(=C1)N)OC
• InChI: InChI=1S/C10H14N2O2/c1-7(13)12-6-8-5-9(11)3-4-10(8)14-2/h3-5H,6,11H2,1-2H3,(H,12,13)
• InChIKey: GFDSQZDEKWKUHY-UHFFFAOYSA-N

3-(Acetylaminomethyl)-4-methoxyaniline (CAS 1235440-86-4; molecular formula C10H14N2O2; molecular weight 194.23 g/mol) is a substituted aniline derivative bearing a methoxy group at the 4-position and an acetylaminomethyl (–CH2–NH–COCH3) substituent at the 3-position of the benzene ring. The compound is typically isolated as pale brown needles with a melting point of 123–125 °C after recrystallization.

3-(Acetylaminomethyl)-4-methoxyaniline – Chemical Identity, Synthesis, and Procurement Baseline

3-(Acetylaminomethyl)-4-methoxyaniline (CAS 1235440-86-4; molecular formula C10H14N2O2; molecular weight 194.23 g/mol) is a substituted aniline derivative bearing a methoxy group at the 4-position and an acetylaminomethyl (–CH2–NH–COCH3) substituent at the 3-position of the benzene ring [1]. The compound is typically isolated as pale brown needles with a melting point of 123–125 °C after recrystallization . It is primarily employed as a synthetic intermediate in medicinal chemistry programs targeting kinase inhibitors, epigenetic modulators, and antibacterial agents, where the differentiated positioning and electronic character of its substituents can influence downstream pharmacophore assembly compared to regioisomeric or differently N‑substituted aniline building blocks .

1

Dual amine reactivity supports sequential derivatization in lead optimization

2

Scalable hydrogenation synthesis reduces process mass intensity for kilo‑scale campaigns

• [1] Capot Chemical. N-(5-Aminomethyl-2-methoxy-phenyl)-acetamide (CAS 1235440-86-4). Product datasheet. View Source

Why Generic Substitution Fails for 3-(Acetylaminomethyl)-4-methoxyaniline in Lead-Optimization Workflows

Although numerous aniline derivatives share the C10H14N2O2 formula, the regiospecific combination of a 4-methoxy group and a 3-acetylaminomethyl substituent generates a unique hydrogen-bonding surface and electron-density distribution that cannot be replicated by simple positional isomers such as N-(5-amino-2-methoxyphenyl)acetamide (CAS 64353-88-4) or N-(4-methoxy-3-nitrophenyl)acetamide (CAS 50651-39-3) . In medicinal chemistry campaigns, the acetylaminomethyl arm serves as a masked aminomethyl Bioisostere that can be selectively deprotected, while the methoxy group modulates ring electronics and metabolic stability . Substituting with a regioisomer that places the acetamide directly on the ring nitrogen (e.g., N-(5-amino-2-methoxyphenyl)acetamide) eliminates the benzylic amine handle required for further diversification, and replacing the acetylaminomethyl group with a nitro or unsubstituted aminomethyl moiety alters both the hydrogen-bond donor/acceptor count and the reactivity profile of the aniline nitrogen, potentially derailing established synthetic routes or structure–activity relationships .

3‑(Acetylaminomethyl)‑4‑methoxyaniline

vs

N‑(5‑amino‑2‑methoxyphenyl)acetamide

Eliminates benzylic amine handle required for late‑stage diversification

3‑(Acetylaminomethyl)‑4‑methoxyaniline

vs

N‑(4‑methoxy‑3‑nitrophenyl)acetamide

Nitro group alters hydrogen‑bonding profile and reduction reactivity may derail established routes

Quantitative Differentiation Evidence for 3-(Acetylaminomethyl)-4-methoxyaniline

Regiospecific Melting Point and Crystallinity vs. N-(5-Amino-2-methoxyphenyl)acetamide

3-(Acetylaminomethyl)-4-methoxyaniline recrystallizes from benzene as pale brown needles with a sharp melting point of 123–125 °C . By contrast, the regioisomeric analogue N-(5-amino-2-methoxyphenyl)acetamide (CAS 64353-88-4) is typically handled as an amorphous solid, and no sharp melting point is consistently reported in vendor documentation . The defined crystallinity of the target compound simplifies purification, storage, and formulation in kilogram-scale campaigns.

Melting Point & Crystallinity

Data to verify

123–125 °C sharp mp (needles) vs amorphous comparator

Sharp melting endotherm supports crystallinity‑based purification and solid‑form selection

Supplier data; independent verification recommended

Evidence Dimension	Melting point (crystallinity indicator)
Target Compound Data	123–125 °C (pale brown needles)
Comparator Or Baseline	N-(5-amino-2-methoxyphenyl)acetamide – amorphous, no sharp mp reported
Quantified Difference	Target exhibits a sharp melting endotherm; comparator lacks defined crystallinity.
Conditions	Recrystallization from benzene (target); commercial solid form (comparator).

Why This Matters

A sharp, reproducible melting point is a critical quality attribute for solid-form selection in GMP intermediate manufacture, directly impacting purity assessment and formulation consistency.

Synthetic Accessibility via Catalytic Hydrogenation vs. Nitro-Reduction Pathways

The patented synthesis of 3-(acetylaminomethyl)-4-methoxyaniline proceeds via catalytic hydrogenation of N-(2-methoxy-5-nitrobenzyl)acetamide over palladium on carbon at ambient temperature and approximately 1 atm H2, yielding the target compound after filtration and single recrystallization . In contrast, the preparation of the closely related analogue N-(4-methoxy-3-nitrophenyl)acetamide (CAS 50651-39-3) requires mixed-acid nitration at controlled sub-ambient temperature (0–5 °C) followed by an aqueous work-up, generating significant acidic waste and requiring rigorous temperature control to avoid over-nitration . The hydrogenation route offers higher atom economy and simpler work-up, translating to reduced process mass intensity in multi-kilogram runs.

Synthetic Route Efficiency

Reported

Catalytic hydrogenation (Pd/C, ambient T) vs mixed‑acid nitration (0–5°C)

Higher atom economy and simpler work‑up reduce EHS burden for scale‑up

Patent US07384963B2; comparative data from vendor protocols

Evidence Dimension	Synthetic route green-chemistry profile
Target Compound Data	Catalytic hydrogenation (Pd/C, EtOH, RT, ~1 atm H2); single filtration and recrystallization.
Comparator Or Baseline	N-(4-Methoxy-3-nitrophenyl)acetamide – mixed-acid nitration (H2SO4/HNO3, 0–5 °C, 7–8 h); aqueous quench and filtration.
Quantified Difference	Hydrogenation avoids strong acid waste streams and operates at ambient temperature vs. 0–5 °C for nitration.
Conditions	Patent US07384963B2 (target); ChemicalBook synthetic protocol (comparator).

Why This Matters

For procurement, a scalable, high-atom-economy route reduces cost-per-kilogram, lowers EHS burden, and improves supply-chain reliability, especially when multi-ton quantities are required.

Functional-Group Orthogonality: Acetylaminomethyl as a Masked Aminomethyl Handle

The 3-acetylaminomethyl substituent functions as a latent primary aminomethyl group that can be unveiled under mild acidic or basic hydrolysis conditions, enabling late-stage diversification of the aniline scaffold without perturbing the 4-methoxy group . In the N-acetylaminomethyl series of oxazolidinone antibacterials, this motif has been demonstrated to be a critical bioisostere that retains target binding while improving pharmacokinetic properties [1]. Regioisomers lacking the benzylic acetylaminomethyl arm (e.g., N-(5-amino-2-methoxyphenyl)acetamide) cannot provide this orthogonal handle, limiting their utility in parallel-synthesis or fragment-growing campaigns.

Orthogonal Amine Functionality

Class‑level inference

Two differentiable amine sites (ring NH₂ and benzylic NH₂ after deprotection)

Enables sequential derivatization strategies reported for oxazolidinone bioisosteres

Oxazolidinone SAR literature; direct target compound data not available

Evidence Dimension	Availability of a selectively removable protecting group
Target Compound Data	Acetylaminomethyl group present at the 3-position; can be hydrolyzed to aminomethyl.
Comparator Or Baseline	N-(5-Amino-2-methoxyphenyl)acetamide – acetyl group is directly attached to ring nitrogen; no benzylic amine handle.
Quantified Difference	Target offers two differentiable amine sites (ring NH2 and benzylic NH2); comparator offers only one.
Conditions	Noted in oxazolidinone antibacterial SAR literature (class-level inference).

Why This Matters

The presence of two chemically distinguishable amine functionalities enables sequential derivatization strategies that are essential for constructing complex, patentable chemical space in lead optimization.

• [1] EurekaSelect. Oxazolidinone Antibacterial Agents: A Critical Review (discussing bioisosteric replacements of the N-acetylaminomethyl group). View Source

NAT1-Mediated Metabolic Stability: In Vitro Acetylation Rate Comparison

Arylamine N-acetyltransferase 1 (NAT1) catalyzes the N-acetylation of aniline derivatives, a key metabolic pathway that can limit bioavailability. In an in vitro NAT1 inhibition assay using recombinant human NAT1, a compound structurally related to 3-(acetylaminomethyl)-4-methoxyaniline (an aniline derivative with a benzylic acetamide side chain) displayed an IC50 of 10,300 nM [1]. While this datum originates from a close structural analogue rather than the exact target compound, it suggests that the acetylaminomethyl substituent may sterically or electronically modulate NAT1 recognition. In contrast, unsubstituted aniline and simple 4-methoxyaniline are known to be efficient NAT1 substrates, undergoing rapid acetylation in hepatocyte assays [2]. The presence of the 3-acetylaminomethyl group is therefore hypothesized to reduce first-pass N-acetylation relative to less substituted aniline building blocks, although direct head-to-head data for the target compound are currently unavailable.

NAT1 Acetylation Susceptibility

Class‑level inference

Structural analogue IC₅₀ 10,300 nM (recombinant human NAT1)

May indicate reduced first‑pass acetylation compared to 4‑methoxyaniline

Data from close structural analogue; target compound not directly tested

Evidence Dimension	Human NAT1 inhibition (IC50) as a proxy for metabolic acetylation susceptibility
Target Compound Data	No direct data; closest structural analogue shows IC50 = 10,300 nM against human NAT1.
Comparator Or Baseline	4-Methoxyaniline – known efficient NAT1 substrate (rapid acetylation; no IC50 reported because it acts as a substrate rather than inhibitor).
Quantified Difference	The analogue bearing a benzylic acetamide side chain shows weak NAT1 inhibition (IC50 ~10 µM), suggesting reduced enzyme recognition compared to simple anilines.
Conditions	Recombinant human NAT1; Ellman's reagent-based detection of free thiol coenzyme A.

Why This Matters

Understanding metabolic acetylation liability is critical for selecting aniline building blocks in drug discovery; a scaffold that evades rapid NAT1-mediated clearance can improve oral bioavailability and reduce toxic metabolite formation.

• [1] BindingDB. BDBM50014929 / CHEMBL3262060 – Inhibition of human NAT1 (IC50 = 1.03E+4 nM). View Source
• [2] Agris FAO. Production of acetylated metabolites of pesticides in mammals: Characterization of acetylation of aniline derivatives in vitro. Saito K, J Pestic Sci 21(3), 1996. View Source

High-Value Application Scenarios for 3-(Acetylaminomethyl)-4-methoxyaniline

Late-Stage Diversification in Kinase Inhibitor Fragment-Growing Campaigns

The orthogonal reactivity of the ring aniline and the acetylaminomethyl side chain allows sequential functionalization: the aniline nitrogen can be acylated or coupled to a heterocyclic warhead, while the acetyl group can be removed to reveal a primary aminomethyl handle for reductive amination or amide coupling. This strategy is documented in the oxazolidinone antibacterial class, where the N-acetylaminomethyl motif serves as a critical bioisostere [1].

GMP Intermediate for Epigenetic Probe Synthesis (HDAC and DNMT Programs)

Aniline derivatives with benzylic acetamide side chains have been profiled against HDAC1/HDAC2 (IC50 >100 µM for a close structural analogue, indicating selectivity over HDACs) [2] and against DNA methyltransferases (DNMT3A catalytic domain binding reported) [3]. The well-defined crystallinity and scalable hydrogenation-based synthesis make this compound a viable GMP starting material for epigenetic chemical-probe campaigns.

Antimicrobial Pharmacophore Assembly Targeting Drug-Resistant Acinetobacter

Mannich-base sydnone derivatives prepared from 4-methoxyaniline have demonstrated in vitro antimicrobial activity against Acinetobacter sp. CMX 669 [4]. The acetylaminomethyl group can serve as a precursor to the Mannich base, enabling systematic exploration of the N-substituent SAR while retaining the 4-methoxy pharmacophore implicated in membrane penetration.

Metabolic-Stability-Guided Building-Block Selection for Oral Drug Candidates

Because simple 4-methoxyaniline undergoes rapid NAT1-mediated N-acetylation in hepatocyte models [5], medicinal chemists designing oral agents may prefer the 3-acetylaminomethyl-substituted scaffold, which structurally mimics the acetylated metabolite and may bypass first-pass acetylation. The NAT1 inhibition data for a closely related analogue (IC50 ~10 µM) [6] support further investigation of this hypothesis in lead-optimization programs.

Application

Selection Property

Validation Focus

Kinase inhibitor fragment‑growing studies

Orthogonal amine reactivity

Sequential derivatization compatibility

Epigenetic probe synthesis (HDAC/DNMT)

Scalable crystalline intermediate

HDAC selectivity and DNMT binding confirmation

Antimicrobial pharmacophore assembly

4‑methoxy pharmacophore and Mannich‑base precursor

Antimicrobial activity against target strains

Metabolic stability‑guided building‑block selection

Reduced NAT1 acetylation susceptibility

In vitro metabolic stability in hepatocyte models

• [1] EurekaSelect. Oxazolidinone Antibacterial Agents: A Critical Review. View Source
• [2] BindingDB. BDBM50144928 / CHEMBL3765179 – HDAC1/HDAC2 inhibition (>1.00E+5 nM) for a structural analogue. View Source
• [3] BindingDB. BDBM50403124 / CHEMBL2115571 – DNMT3A catalytic domain binding for a structural analogue. View Source
• [4] Semantic Scholar. Synthesis, characterization, and antimicrobial screening of some Mannich base sydnone derivatives (using 4-methoxyaniline as starting material). 2013. View Source
• [5] Agris FAO. Production of acetylated metabolites of pesticides in mammals: Characterization of acetylation of aniline derivatives in vitro. Saito K, J Pestic Sci 21(3), 1996. View Source
• [6] BindingDB. BDBM50014929 / CHEMBL3262060 – Inhibition of human NAT1 (IC50 = 1.03E+4 nM). View Source